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Compound of Interest

Compound Name: Metaldehyde

Cat. No.: B535048

For Researchers, Scientists, and Drug Development Professionals

Metaldehyde, a cyclic tetramer of acetaldehyde, is a widely utilized molluscicide effective
against slugs and snails. This technical guide provides an in-depth overview of its chemical
properties, synthesis, mechanism of action, metabolic pathways, and analytical methodologies.

Chemical and Physical Properties

Metaldehyde is a white crystalline solid with the chemical formula CsH1604.[1][2][3] It iS
sparingly soluble in water but soluble in various organic solvents.[1][4] Key quantitative data
regarding its properties are summarized in the table below.
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Property Value References

2,4,6,8-tetramethyl-1,3,5,7-

IUPAC Name

tetroxocane
Molecular Weight 176.21 g/mol
Melting Point 246 °C (in a sealed tube)
Boiling Point Sublimes at 110-120 °C
Density 1.27 g/cm3 at 20 °C
Water Solubility 200 mg/L at 17 °C

222 mg/L at 20 °C

260 mg/L at 30 °C

Moderately soluble in toluene,

readily soluble in methanol,
Solubility in Organic Solvents very soluble in benzene and

chloroform, slightly soluble in

ethanol.

Log Kow 0.12

Synthesis of Metaldehyde

Metaldehyde is synthesized by the polymerization of acetaldehyde under acidic conditions at
low temperatures. The reaction is reversible and, upon heating, metaldehyde depolymerizes
back to acetaldehyde.

Experimental Protocol: Synthesis from Acetaldehyde

This protocol is based on principles described in the literature.
Materials:
o Acetaldehyde

o Ether
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e Pyridine

e Thionyl chloride (SOCI2) or other acidic catalyst

e |ce-salt bath

o Reaction flask with a stirrer

« Filtration apparatus

e Vacuum drying oven

Procedure:

Cool 25 mL of acetaldehyde to 0 °C in a reaction flask.
e Add 2 mL of ether and 0.5 mL of pyridine to the cooled acetaldehyde.
e Lower the temperature of the mixture to -15 °C using an ice-salt bath.

o While stirring vigorously, slowly add 0.4 mL of thionyl chloride to the reaction mixture,
ensuring the temperature does not exceed 0 °C.

 After the addition of the catalyst is complete, continue to stir the mixture vigorously at -15 °C
for 30 minutes.

« Filter the resulting solid product.
e Wash the collected solid with 20 mL of cold ether.
» Dry the white crystalline metaldehyde product under a vacuum.

Mechanism of Action as a Molluscicide

Metaldehyde's molluscicidal activity is primarily attributed to its effects on the nervous system
and mucus-producing cells of gastropods. Ingestion or contact with metaldehyde leads to the
destruction of mucus cells, which are vital for mollusk movement, feeding, and protection,
resulting in excessive slime secretion and dehydration. It also impacts the central nervous
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system by decreasing the concentration of gamma-aminobutyric acid (GABA), an inhibitory
neurotransmitter, which leads to CNS excitation and seizures.
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Metaldehyde's dual action on mucus cells and the CNS.

Metabolic and Environmental Fate
Mammalian Metabolism

In mammals, ingested metaldehyde is partially hydrolyzed in the acidic environment of the
stomach to acetaldehyde. Both metaldehyde and acetaldehyde are absorbed from the
gastrointestinal tract. Acetaldehyde is then oxidized to acetic acid, which can enter the citric

acid cycle.
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Metabolic breakdown of metaldehyde in mammals.

Environmental Degradation

Metaldehyde is biodegradable in soil and water. The primary degradation pathway involves
hydrolysis to acetaldehyde, which is then further oxidized to acetic acid and ultimately
mineralized to carbon dioxide and water. The degradation rate is influenced by environmental
conditions such as the presence of oxygen and microorganisms.
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Environmental degradation pathway of metaldehyde.

Analytical Methodologies

The detection and quantification of metaldehyde in various matrices are crucial for
environmental monitoring and toxicological studies. Several analytical methods have been
developed, primarily based on chromatography coupled with mass spectrometry.

Analysis in Water Samples

Method: Solid Phase Extraction (SPE) followed by Ultra-Performance Liquid Chromatography-
Tandem Mass Spectrometry (UPLC-MS/MS)

Sample Preparation and Extraction:
o Collect water samples in amber glass bottles.
o Condition a C18 SPE cartridge with 2 mL of methanol followed by 2 mL of distilled water.

e Pass the water sample through the conditioned SPE cartridge.
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» Elute the trapped metaldehyde from the cartridge with 2 mL of a methanol/water (85:15 v/v)
solution.

Instrumental Analysis:

Instrument: UPLC-MS/MS system.

Column: Acquity BEH C18 column.

Mobile Phase: Methanol/20mM ammonium acetate solution (85:15 v/v).

Detection: Electrospray ionization in positive mode (ESI+), monitoring specific precursor-
product ion transitions for metaldehyde.

Quantification: External standard calibration curve.

Analysis in Soil Samples

Method: Solvent Extraction followed by Liquid Chromatography-Mass Spectrometry (LC-MS)

Sample Preparation and Extraction:

Homogenize a known weight of the soil sample.

Extract metaldehyde from the soil using pure methanol as the solvent.

Centrifuge the mixture and collect the supernatant.

The supernatant can be directly analyzed or further diluted if necessary.
Instrumental Analysis:

e Instrument: LC-MS system.

e Column: BEH Phenyl column (to overcome matrix suppression).

» Mobile Phase: Optimized gradient flow of a suitable mobile phase (e.g., methanol and water
with additives).
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o Detection: Mass spectrometry, monitoring for characteristic metaldehyde ions.

¢ Quantification: External standardization with matrix-matched calibration standards.

Analysis in Biological Tissues

Method: Liquid-Liquid Extraction (LLE) followed by Gas Chromatography-Mass Spectrometry
(GC-MS)

Sample Preparation and Extraction:

Homogenize the tissue sample (e.g., whole blood, serum).

Perform a liquid-liquid extraction using chloroform.

Separate the organic phase containing metaldehyde.

Evaporate the solvent and reconstitute the residue in a suitable solvent for GC-MS analysis.

Instrumental Analysis:

Instrument: GC-MS system.

Column: A suitable capillary column for pesticide analysis.

Detection: Mass spectrometry, monitoring for the characteristic fragmentation pattern of
metaldehyde.

Quantification: An internal standard method is recommended for accuracy.

Toxicological Data

Metaldehyde exhibits moderate acute toxicity in mammals. The lethal dose (LDso) varies
depending on the species and route of administration.
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Species Route LDso (mg/kg) References
Rat Oral 227 - 690

Dog Oral 100 - 1000

Cat Oral 207

Rabbit Oral 290 - 1250

Rat Dermal > 2275

Symptoms of metaldehyde poisoning in mammals include central nervous system depression,
convulsions, hyperthermia, and in severe cases, respiratory failure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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